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Compound of Interest

Compound Name: Puterine

Cat. No.: B1195736 Get Quote

Central Islip, NY – A comprehensive review of publicly available scientific literature and

chemical databases reveals a significant lack of in-depth technical information for the

compound identified as "Puterine." While a unique Chemical Abstracts Service (CAS) number

and molecular formula are assigned to this substance, detailed experimental data, biological

activity, and established signaling pathways remain elusive, precluding the development of a

comprehensive technical guide for researchers and drug development professionals.

Chemical Identity
The compound in question is registered under CAS number 65012-38-6 and possesses the

molecular formula C₁₈H₁₇NO₃. This fundamental information provides a starting point for its

chemical characterization.

Identifier Value

CAS Number 65012-38-6

Molecular Formula C₁₈H₁₇NO₃

Current State of Knowledge
Despite a thorough search for "Puterine" across multiple scientific databases, no significant

research publications detailing its synthesis, biological activity, mechanism of action, or

involvement in any signaling pathways could be identified. The search terms were often

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1195736?utm_src=pdf-interest
https://www.benchchem.com/product/b1195736?utm_src=pdf-body
https://www.benchchem.com/product/b1195736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


confounded with biologically significant but distinct molecules such as "putrescine" and

"purine," as well as the more general anatomical term "uterine."

This absence of published data suggests that "Puterine" may be one of the following:

A novel or recently synthesized compound that has not yet been extensively studied or

characterized in the public domain.

A proprietary compound used in industrial or commercial applications with limited disclosure

of its properties.

An obscure natural product that has been isolated but not subjected to detailed biological

investigation.

A potential misspelling or alternative nomenclature for a more well-known chemical entity.

Limitations and Future Directions
Given the current void of information, it is not possible to provide the requested in-depth

technical guide, including quantitative data tables, detailed experimental protocols, and

visualizations of signaling pathways.

For researchers, scientists, and drug development professionals interested in this compound,

the following steps are recommended:

Verification of the Compound Name and CAS Number: Ensure the accuracy of the name

"Puterine" and the associated CAS number to rule out any transcriptional errors.

Chemical Synthesis and Analysis: If a sample is obtainable, performing detailed chemical

synthesis and analytical characterization (e.g., NMR, mass spectrometry, X-ray

crystallography) would be the foundational step to confirm its structure.

Biological Screening: A broad-based biological screening program would be necessary to

identify any potential pharmacological activity. This could include in vitro assays against

various cell lines and receptor binding studies.

Mechanism of Action Studies: Should any biological activity be identified, subsequent

research would need to focus on elucidating its mechanism of action and identifying any
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involved signaling pathways.

Until such primary research is conducted and published, "Puterine" remains a chemical entity

defined only by its basic identifiers, with its potential role in science and medicine yet to be

discovered.

To cite this document: BenchChem. [The Enigmatic Compound "Puterine": A Review of
Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195736#puterine-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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